Cas no 1060811-26-8 (2-Bromo-6-chloroisonicotinic Acid)

2-Bromo-6-chloroisonicotinic Acid is a halogenated derivative of isonicotinic acid, featuring both bromo and chloro substituents at the 2- and 6-positions of the pyridine ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its distinct substitution pattern enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The electron-withdrawing effects of the halogens also facilitate nucleophilic aromatic substitution, broadening its utility in heterocyclic chemistry. High purity and consistent quality ensure reliable performance in research and industrial applications. Proper handling is advised due to its reactive halogen groups.

2-Bromo-6-chloroisonicotinic Acid structure

1060811-26-8 structure

Product Name:2-Bromo-6-chloroisonicotinic Acid

CAS No:1060811-26-8

MF:C₆H₃BrClNO₂

MW:236.450519800186

CID:1171459

PubChem ID:72211836

Update Time:2025-05-27

2-Bromo-6-chloroisonicotinic Acid Chemical and Physical Properties

Names and Identifiers

- 2-bromo-6-chloropyridine-4-carboxylic acid
- DTXSID401266144
- AB66787
- DB-251391
- Z1269205490
- 2-BROMO-6-CHLORO-4-PYRIDINECARBOXYLIC ACID
- AMY6611
- EN300-114623
- E90852
- 2-BROMO-6-CHLOROISONICOTINIC ACID
- 2-BROMO-6-CHLOROISONICOTINICACID
- 1060811-26-8
- CS-0192956
- MFCD13185792
- 2-Bromo-6-chloroisonicotinic Acid
- MDL： MFCD13185792
- Inchi： 1S/C6H3BrClNO2/c7-4-1-3(6(10)11)2-5(8)9-4/h1-2H,(H,10,11)
- InChI Key： IBBONDAWVSODCZ-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)O)C=C(N=1)Cl

Computed Properties

Exact Mass: 234.90357g/mol
Monoisotopic Mass: 234.90357g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 50.2Å²

Experimental Properties

Color/Form: NA
Density: 1.9±0.1 g/cm3
Boiling Point: 462.4±45.0 °C at 760 mmHg
Flash Point: 183.4±24.8 °C

2-Bromo-6-chloroisonicotinic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

2-Bromo-6-chloroisonicotinic Acid Pricemore >>

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